Cas no 7404-81-1 ( )

  structure
  structure
Product name: 
CAS No:7404-81-1
MF:C13H22N2O6
MW:302.323584079742
CID:978991
PubChem ID:345489

  Chemical and Physical Properties

Names and Identifiers

    • 5,9-dinitrotridecane-2,12-dione
    • 7404-81-1
    • DTXSID10323136
    • NSC-403130
    • NSC403130
    •  
    • Inchi: InChI=1S/C13H22N2O6/c1-10(16)6-8-12(14(18)19)4-3-5-13(15(20)21)9-7-11(2)17/h12-13H,3-9H2,1-2H3
    • InChI Key: UFIRUAZYPUGOBZ-UHFFFAOYSA-N
    • SMILES: CC(=O)CCC(CCCC(CCC(=O)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.14786
  • Monoisotopic Mass: 302.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų
  • XLogP3: 1

Experimental Properties

  • Density: 1.146
  • Boiling Point: 490.5°C at 760 mmHg
  • Flash Point: 230.8°C
  • Refractive Index: 1.475
  • PSA: 120.42
  • LogP: 3.23210

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